2-(2-Methyl-4-phenyl-1,3-oxazol-5-yl)ethan-1-amine

• IUPAC Name: 2-(2-methyl-4-phenyl-1,3-oxazol-5-yl)ethanamine
• InChI: InChI=1S/C12H14N2O/c1-9-14-12(11(15-9)7-8-13)10-5-3-2-4-6-10/h2-6H,7-8,13H2,1H3
• InChI Key: LCEOQDMXMITMRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(O1)CCN)C2=CC=CC=C2
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

“2-(2-Methyl-4-phenyl-1,3-oxazol-5-yl)ethan-1-amine” is a compound that belongs to the class of oxazole derivatives. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

A new method for obtaining 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonamide, an antiglaucomatous drug candidate oxazopt, was developed using a diazotization reaction. The first stage of the synthesis involves the acylation of 2-amino-1-phenylethanone with acetyl chloride to form N-(2-oxo-2-phenylethyl) acetamide. The second stage is cyclodehydration of the compound in sulfuric acid leads to the formation of 2-methyl-5-phenyloxazole.

Molecular Structure Analysis

Oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. It was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature.

Chemical Reactions Analysis

The chemistry and biological study of heterocyclic compounds has been an interesting field for a long time. Substitution pattern in oxazole derivatives play a pivotal role in delineating the biological activities.

Physical And Chemical Properties Analysis

Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. It was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature.

Scientific Research Applications

Antiglaucomatous Drug Development

• Oxazopt is a potential drug candidate for treating glaucoma. .

Antibacterial Activity

• Researchers have explored oxazopt’s antimicrobial properties. .

Antimonooxidase Effect

• .

Oxazole Derivatives in Biological Activities

• Oxazole derivatives, including oxazopt, have been studied for their biological effects. .

Mechanism of Action

Target of Action

The primary target of 2-(2-Methyl-4-phenyl-1,3-oxazol-5-yl)ethan-1-amine is human carbonic anhydrase II (hCA II) . Carbonic anhydrases are enzymes involved in many important physiological and pathological processes . Specifically, hCA II is a target for the treatment of glaucoma .

Biochemical Pathways

The inhibition of hCA II affects the conversion of carbon dioxide and water into bicarbonate ions and protons within the eye . This process is crucial for the production of aqueous humor, the fluid in the eye. By inhibiting this enzyme, the production of this fluid is reduced, thereby lowering intraocular pressure .

Result of Action

The result of the action of 2-(2-Methyl-4-phenyl-1,3-oxazol-5-yl)ethan-1-amine is a reduction in intraocular pressure . This makes it a potential candidate for the treatment of glaucoma, a condition characterized by increased pressure within the eye that can lead to vision loss .

Safety and Hazards

The safety and hazards of “2-(2-Methyl-4-phenyl-1,3-oxazol-5-yl)ethan-1-amine” are indicated by the Hazard Statements H302,H315,H319,H335. Precautionary statements include P261,P264,P270,P271,P280,P301+P312,P302+P352,P304+P340,P305+P351+P338,P312,P330,P332+P313,P337+P313,P362,P403+P233,P405,P501.

Future Directions

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities which drew the attention of researchers round the globe to synthesize various oxazole derivatives and screen them for their various biological activities.